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Compound of Interest

Compound Name: N-Cyclohexylpropanamide

Cat. No.: B072063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N-Cyclohexylpropanamide. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing environmental impact.

Chemical and Physical Properties
The following table summarizes the key quantitative data for N-Cyclohexylpropanamide. This

information is crucial for safe handling and storage.

Property Value Source

Molecular Formula C₉H₁₇NO PubChem[1]

Molecular Weight 155.24 g/mol PubChem[1]

CAS Number 1126-56-3 PubChem[1]

Physical State Solid Angene Chemical

XLogP3 1.8 PubChem[1]

Kovats Retention Index 1378 (Standard non-polar) PubChem[1]

Note: Some properties are computed and should be used as estimates.
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Hazard Identification and Personal Protective
Equipment (PPE)
N-Cyclohexylpropanamide is classified with the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against exposure. The following workflow outlines the decision-making process for selecting

appropriate PPE.
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Hazard Assessment

PPE Selection

Operational Plan

Start: Handling
N-Cyclohexylpropanamide

Assess Risk of Exposure
(Splash, Dust, Aerosol)

Eye Protection:
Safety glasses with side shields or goggles

Always Required

Hand Protection:
Chemically resistant gloves (e.g., Nitrile)

Always Required

Body Protection:
Laboratory coat

Always Required

Respiratory Protection:
Work in a well-ventilated area or fume hood.

If dust/aerosol generation is likely, use a NIOSH-approved respirator.

Potential for Dust/Aerosol

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling N-Cyclohexylpropanamide.

Experimental Protocols: Safe Handling and Storage
Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of N-Cyclohexylpropanamide.

Handling:

Ventilation: Always handle N-Cyclohexylpropanamide in a well-ventilated area. For

procedures that may generate dust or aerosols, a chemical fume hood is required.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety glasses with side shields or goggles.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.

Body Protection: A standard laboratory coat must be worn.

Hygiene:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the chemical.

Do not eat, drink, or smoke in the laboratory.

Storage:

Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.

Operational and Disposal Plan
The proper disposal of N-Cyclohexylpropanamide is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Identification: N-Cyclohexylpropanamide is considered a hazardous waste.

Container:

Collect waste N-Cyclohexylpropanamide and any contaminated materials (e.g., gloves,

weighing paper) in a designated, compatible, and clearly labeled hazardous waste

container.
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The container must have a secure, leak-proof lid and be kept closed except when adding

waste.

Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name

"N-Cyclohexylpropanamide".

Do not use abbreviations.

Segregation:

Store the N-Cyclohexylpropanamide waste separately from other waste streams,

especially incompatible materials like strong acids and bases.

Storage of Waste:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated.

Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Do not dispose of N-Cyclohexylpropanamide down the drain or in the regular trash.

Empty Containers:

Triple-rinse empty containers with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste.

After rinsing, the container can be disposed of as non-hazardous waste, but labels should

be defaced or removed.

Spill Management:
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Minor Spills:

Ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

Collect the spilled material in a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent and collect the cleaning materials as

hazardous waste.

Major Spills:

Evacuate the area immediately.

Contact your institution's emergency response team and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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